Cas no 1147392-04-8 (2-(2-fluoro-4-methoxyphenyl)ethan-1-ol)

• Product Name: 2-(2-fluoro-4-methoxyphenyl)ethan-1-ol
• CAS No: 1147392-04-8
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 2104240
• PubChem ID: 67369076
• Update Time: 2025-11-02

2-(2-fluoro-4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-methoxyphenyl)ethanol
• RPKUGZRHCXZDEM-UHFFFAOYSA-N
• 2-(2-fluoro-4-methoxyphenyl)ethan-1-ol

• Inchi： 1S/C9H11FO2/c1-12-8-3-2-7(4-5-11)9(10)6-8/h2-3,6,11H,4-5H2,1H3
• InChI Key： RPKUGZRHCXZDEM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CCO)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Topological Polar Surface Area: 29.5

Additional information on 2-(2-fluoro-4-methoxyphenyl)ethan-1-ol

Comprehensive Guide to 2-(2-fluoro-4-methoxyphenyl)ethan-1-ol (CAS No. 1147392-04-8): Properties, Applications, and Market Insights

2-(2-fluoro-4-methoxyphenyl)ethan-1-ol (CAS No. 1147392-04-8) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and material science applications. This compound, characterized by its unique fluoro-methoxy substitution pattern, has garnered attention for its versatile chemical properties and role in advanced synthetic pathways. Researchers and industry professionals frequently search for "2-(2-fluoro-4-methoxyphenyl)ethan-1-ol synthesis" or "CAS 1147392-04-8 applications," reflecting its growing relevance in specialized chemistry fields.

The molecular structure of 2-(2-fluoro-4-methoxyphenyl)ethan-1-ol features a benzene ring substituted with both fluorine and methoxy groups at the 2- and 4-positions, respectively, along with an ethanol side chain. This arrangement contributes to its moderate polarity and solubility in organic solvents, making it valuable for pharmaceutical intermediates and ligand design. Recent studies highlight its utility in developing PET radiotracers, aligning with the increasing demand for diagnostic imaging agents in precision medicine.

In synthetic chemistry, 1147392-04-8 serves as a key precursor for fluoroaryl ethers, compounds critical in agrochemicals and drug discovery. Its electron-withdrawing fluorine atom enhances metabolic stability, a feature highly sought after in "drug candidate optimization" workflows. The compound’s methoxy group further allows for selective functionalization, addressing common queries like "how to modify 2-(2-fluoro-4-methoxyphenyl)ethanol" in academic forums.

Market trends indicate rising interest in fluorinated building blocks, with CAS 1147392-04-8 positioned as a niche but growing segment. Suppliers emphasize its use in high-value APIs (Active Pharmaceutical Ingredients), particularly for oncology and CNS therapeutics. Environmental considerations also drive innovation, as greener synthesis methods for fluoroaromatic alcohols gain traction—a topic frequently searched alongside "sustainable fluorination techniques."

Analytical characterization of 2-(2-fluoro-4-methoxyphenyl)ethan-1-ol typically involves GC-MS, NMR, and HPLC, with its distinct spectral fingerprints aiding in quality control. Regulatory databases list it as non-hazardous under standard handling conditions, though proper lab safety protocols for fluorinated compounds remain essential. This aligns with industry searches for "safety data sheets for fluorinated phenols."

Future applications may exploit its hydrogen-bonding capacity in supramolecular chemistry or catalysis, areas where "functionalized fluorophenols" are increasingly studied. As patent filings related to 1147392-04-8 derivatives rise, this compound exemplifies how targeted molecular modifications address evolving needs in life sciences and technology.